METHYL 7-CYCLOPROPYL-2,4-DIOXO-1-PHENYL-3-{[3-(TRIFLUOROMETHYL)PHENYL]METHYL}-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLATE

• IUPAC Name: methyl 7-cyclopropyl-2,4-dioxo-1-phenyl-3-[[3-(trifluoromethyl)phenyl]methyl]pyrido[2,3-d]pyrimidine-5-carboxylate
• InChI: InChI=1S/C26H20F3N3O4/c1-36-24(34)19-13-20(16-10-11-16)30-22-21(19)23(33)31(25(35)32(22)18-8-3-2-4-9-18)14-15-6-5-7-17(12-15)26(27,28)29/h2-9,12-13,16H,10-11,14H2,1H3
• InChI Key: NZHVOKJCHCCVAJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=NC2=C1C(=O)N(C(=O)N2C3=CC=CC=C3)CC4=CC(=CC=C4)C(F)(F)F)C5CC5
• Molecular Formula: C26H20F3N3O4
• Molecular Weight: 495.4 g/mol

Description

METHYL 7-CYCLOPROPYL-2,4-DIOXO-1-PHENYL-3-{[3-(TRIFLUOROMETHYL)PHENYL]METHYL}-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLATE is a complex organic compound belonging to the pyrido[2,3-d]pyrimidine family This compound is characterized by its unique structure, which includes a cyclopropyl group, a trifluoromethyl group, and a pyrido[2,3-d]pyrimidine core

Preparation Methods

The synthesis of METHYL 7-CYCLOPROPYL-2,4-DIOXO-1-PHENYL-3-{[3-(TRIFLUOROMETHYL)PHENYL]METHYL}-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLATE typically involves multi-step organic reactionsCommon reagents used in these reactions include sodium nitrite, potassium iodide, and various organic solvents .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using strong oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the phenyl and trifluoromethyl groups. Common reagents and conditions for these reactions include organic solvents, catalysts, and specific temperature and pressure conditions

Scientific Research Applications

METHYL 7-CYCLOPROPYL-2,4-DIOXO-1-PHENYL-3-{[3-(TRIFLUOROMETHYL)PHENYL]METHYL}-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLATE has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a therapeutic agent due to its unique structure and biological activity.

Material Science: The compound’s properties make it suitable for use in the development of new materials with specific characteristics.

Biological Research: It is used in various biological assays to study its effects on different biological systems

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest its potential in modulating cellular processes .

Comparison with Similar Compounds

Compared to other pyrido[2,3-d]pyrimidine derivatives, METHYL 7-CYCLOPROPYL-2,4-DIOXO-1-PHENYL-3-{[3-(TRIFLUOROMETHYL)PHENYL]METHYL}-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLATE stands out due to its unique combination of functional groups. Similar compounds include:

• Methyl 7-cyclopropyl-3-(3-methoxybenzyl)-2,4-dioxo-1-phenyl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-5-carboxylate
• 1-Hexadecanesulfonamide, N-[3-[2-[4-[(4-aminophenyl)methyl]-3-methyl-2,5-dioxo-1-imidazolidinyl]acetyl]phenyl]- These compounds share structural similarities but differ in their specific functional groups and biological activities .